Cas no 2090277-58-8 ((1S,3R)-3-(methanesulfonylmethyl)cyclopentan-1-amine)

• Product Name: (1S,3R)-3-(methanesulfonylmethyl)cyclopentan-1-amine
• CAS No: 2090277-58-8
• MF: C₇H₁₅NO₂S
• MW: 177.2645008564
• CID: 5721870
• PubChem ID: 121207039
• Update Time: 2025-05-20

(1S,3R)-3-(methanesulfonylmethyl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S,3R)-3-(methylsulfonylmethyl)cyclopentan-1-amine
• 2090277-58-8
• AKOS026716064
• F2147-2884
• cis-3-((methylsulfonyl)methyl)cyclopentan-1-amine
• Cyclopentanamine, 3-[(methylsulfonyl)methyl]-, (1R,3S)-rel-
• (1S,3R)-3-(methanesulfonylmethyl)cyclopentan-1-amine

• Inchi： 1S/C7H15NO2S/c1-11(9,10)5-6-2-3-7(8)4-6/h6-7H,2-5,8H2,1H3/t6-,7+/m1/s1
• InChI Key： QORPQQXDKYFQBJ-RQJHMYQMSA-N
• SMILES： S(C)(C[C@@H]1CC[C@@H](C1)N)(=O)=O

Computed Properties

• Exact Mass: 177.08234989g/mol
• Monoisotopic Mass: 177.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.144±0.06 g/cm3(Predicted)
• Boiling Point: 343.9±15.0 °C(Predicted)
• pka: 10.44±0.40(Predicted)

Additional information on (1S,3R)-3-(methanesulfonylmethyl)cyclopentan-1-amine

Comprehensive Overview of (1S,3R)-3-(methanesulfonylmethyl)cyclopentan-1-amine (CAS No. 2090277-58-8)

(1S,3R)-3-(methanesulfonylmethyl)cyclopentan-1-amine (CAS No. 2090277-58-8) is a specialized chiral amine derivative with significant potential in pharmaceutical and organic synthesis applications. This compound features a cyclopentane backbone substituted with a methanesulfonylmethyl group and an amine functionality, making it a valuable intermediate for drug discovery and fine chemical production. Researchers are increasingly interested in this compound due to its stereochemical properties and potential role in designing bioactive molecules.

The molecular structure of (1S,3R)-3-(methanesulfonylmethyl)cyclopentan-1-amine incorporates both a sulfonyl group and an amine, which are crucial for interactions in biological systems. The methanesulfonylmethyl moiety enhances the compound's stability and reactivity, while the cyclopentan-1-amine core provides a rigid framework for stereoselective synthesis. These characteristics make it particularly useful in asymmetric synthesis and medicinal chemistry, where precise control over molecular geometry is essential.

In recent years, the demand for chiral amines like (1S,3R)-3-(methanesulfonylmethyl)cyclopentan-1-amine has surged, driven by advancements in enantioselective catalysis and the pharmaceutical industry's focus on targeted therapies. This compound is often explored for its potential in developing enzyme inhibitors, receptor modulators, and other bioactive agents. Its unique structural features align with current trends in drug design, such as fragment-based approaches and covalent inhibitor development.

From a synthetic perspective, (1S,3R)-3-(methanesulfonylmethyl)cyclopentan-1-amine can be prepared through multi-step organic transformations, including cyclization, sulfonylation, and chiral resolution techniques. The methanesulfonyl group serves as a versatile handle for further functionalization, enabling chemists to tailor the compound for specific applications. Researchers frequently search for optimized synthetic protocols, scalable production methods, and novel derivatives of this amine, reflecting its growing importance in chemical R&D.

The compound's physicochemical properties, such as solubility, stability, and reactivity, are critical for its practical use. (1S,3R)-3-(methanesulfonylmethyl)cyclopentan-1-amine exhibits moderate polarity due to its sulfonyl and amine groups, making it suitable for various reaction conditions. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to characterize its purity and stereochemical integrity, ensuring quality control in research and industrial settings.

Beyond pharmaceuticals, (1S,3R)-3-(methanesulfonylmethyl)cyclopentan-1-amine finds applications in agrochemicals, materials science, and specialty chemicals. Its chiral nature is particularly valuable in creating optically active compounds for crop protection agents or advanced polymers. As sustainability becomes a key focus in chemistry, researchers are also investigating greener synthetic routes for this amine, aligning with the principles of green chemistry and reduced environmental impact.

Market trends indicate a rising interest in chiral building blocks like (1S,3R)-3-(methanesulfonylmethyl)cyclopentan-1-amine, with pharmaceutical companies and contract research organizations seeking reliable suppliers. The compound's CAS number, 2090277-58-8, is frequently used in patent literature and regulatory filings, underscoring its commercial relevance. Additionally, academic and industrial collaborations are driving innovation in its applications, further expanding its potential uses.

In summary, (1S,3R)-3-(methanesulfonylmethyl)cyclopentan-1-amine (CAS No. 2090277-58-8) represents a versatile and valuable compound in modern chemistry. Its unique structural features, combined with its applicability in drug discovery and specialty chemicals, make it a subject of ongoing research and development. As the scientific community continues to explore new synthetic methodologies and applications, this compound is poised to play an increasingly important role in advancing chemical and pharmaceutical sciences.